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Compound of Interest

Compound Name: 1,1-Dichloroethane

Cat. No.: B041102

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of the industrial utilization of 1,1-
dichloroethane as a key chemical intermediate. The information is intended to support
research and development activities by providing quantitative data, detailed experimental
protocols, and visual representations of the core chemical processes.

Overview of Industrial Applications

1,1-Dichloroethane (CHsCHCIL) is a chlorinated hydrocarbon primarily used as a feedstock in
the synthesis of other valuable chemicals.[1][2] Its major applications lie in the production of
1,1,1-trichloroethane and vinyl chloride, both of which are significant monomers and solvents in
the chemical industry.[1][2][3] While its use has been influenced by environmental regulations,
particularly the Montreal Protocol which phased out 1,1,1-trichloroethane due to its ozone-
depleting properties, the underlying chemical transformations remain relevant for research and
specialized applications.[1]

Physicochemical and Safety Data

A summary of key properties and safety information for 1,1-dichloroethane is presented
below.
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Property Value Reference
Molecular Formula C2Ha4Cl2 [4]
Molar Mass 98.96 g/mol [4]
Boiling Point 57.3°C (135.1 °F) [4]
Melting Point -97 °C (-143 °F) [4]
Density 1.17 g/lcm? [4]
Solubility in Water 0.55 g/100 mL at 20 °C [4]
Flash Point -12 °C (10 °F) [5]
Autoignition Temperature 458 °C (856 °F) [5]
OSHA PEL (8-hr TWA) 100 ppm (400 mg/m3) [4]
NIOSH REL (10-hr TWA) 100 ppm (400 mg/m3) [4]
IDLH 3000 ppm [4]

Safety Precautions: 1,1-Dichloroethane is a flammable liquid and should be handled in a well-
ventilated fume hood away from ignition sources.[5] Personal protective equipment (PPE),
including safety goggles, chemical-resistant gloves (e.g., nitrile), and a lab coat, should be
worn at all times.[5][6] Emergency eyewash and safety shower facilities should be readily
accessible.[6] All waste containing 1,1-dichloroethane must be disposed of as hazardous
waste according to institutional and local regulations.[6]

Synthesis of 1,1,1-Trichloroethane

The primary industrial route to 1,1,1-trichloroethane involves the photochemical chlorination of
1,1-dichloroethane.

Reaction Data
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Parameter Value Reference
1,1-Dichloroethane, Chlorine

Reactants [1]
(Cl2)
1,1,1-Trichloroethane

Product [1]
(CHsCCls)

Byproduct Hydrogen Chloride (HCI) [1]

Catalyst/Initiator

Ultraviolet (UV) irradiation

[1]

Reaction Temperature

Not specified, but
photochemical reactions are

often near ambient.

Yield

80-90%

[1]

Major Side Product

1,1,2-Trichloroethane

[1]

Experimental Protocol: Photochemical Chlorination of
1,1-Dichloroethane

This protocol is a generalized procedure based on established industrial principles.

Researchers should adapt and optimize the conditions for their specific laboratory setup.

Materials:

e 1,1-Dichloroethane (reagent grade)

e Chlorine gas

» Nitrogen gas (for inerting)

¢ Anhydrous sodium bicarbonate or a similar neutralizing agent

e Anhydrous magnesium sulfate or a similar drying agent

o Photochemical reactor equipped with a UV lamp (e.g., mercury vapor lamp), gas inlet,

condenser, and temperature probe.
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o Gas flow meters

e Scrubbing solution for chlorine and HCI (e.g., sodium hydroxide solution)
« Distillation apparatus

Procedure:

e Reactor Setup: Assemble the photochemical reactor in a fume hood. Ensure all glassware is
dry. The UV lamp should be positioned to provide maximum irradiation to the reaction
mixture.

« Inerting: Purge the reactor with nitrogen gas to remove air and moisture.
» Charging the Reactor: Charge the reactor with a known quantity of 1,1-dichloroethane.
» Reaction Initiation: Begin stirring the 1,1-dichloroethane and turn on the UV lamp.

o Chlorine Addition: Introduce a controlled flow of chlorine gas into the reactor below the liquid
surface. The molar ratio of chlorine to 1,1-dichloroethane should be carefully controlled.
The reaction is exothermic, and the temperature should be monitored and controlled if
necessary using a cooling bath.

» Reaction Monitoring: The progress of the reaction can be monitored by taking small aliquots
and analyzing them by gas chromatography (GC) to determine the conversion of 1,1-
dichloroethane and the formation of 1,1,1-trichloroethane and byproducts.

e Reaction Quenching: Once the desired conversion is achieved, stop the chlorine flow and
turn off the UV lamp. Purge the reactor with nitrogen to remove any unreacted chlorine and
HCI gas, directing the effluent gas through a scrubber.

o Work-up:
o Transfer the crude reaction mixture to a separatory funnel.

o Wash the organic layer with a saturated solution of sodium bicarbonate to neutralize any
remaining HCI.
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o Wash with water.
o Dry the organic layer over anhydrous magnesium sulfate.

o Filter to remove the drying agent.

 Purification: The major side product, 1,1,2-trichloroethane, can be separated from the
desired 1,1,1-trichloroethane by fractional distillation.[1] The boiling point of 1,1,1-
trichloroethane is 74.1 °C, and the boiling point of 1,1,2-trichloroethane is 113.5 °C.

Reaction Pathway and Workflow
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Synthesis of 1,1,1-Trichloroethane
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Synthesis of Vinyl Chloride from 1,1-Dichloroethane
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols: 1,1-Dichloroethane as
a Chemical Intermediate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b041102#use-of-1-1-dichloroethane-as-a-chemical-
intermediate-in-industrial-processes]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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